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Compound of Interest

Compound Name: 2-Ethylhexyl 4-hydroxybenzoate

Cat. No.: B1217064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of 2-
Ethylhexyl 4-hydroxybenzoate, a compound commonly used as a preservative and in various

research applications. Due to its hydrophobic nature, proper preparation is crucial for accurate

and reproducible experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethylhexyl 4-hydroxybenzoate is

presented in Table 1. Understanding these properties is essential for handling the compound

and preparing stable solutions.
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Property Value Reference

Synonyms
2-Ethylhexylparaben,

Octylparaben
[1][2]

CAS Number 5153-25-3 [2][3]

Molecular Formula C15H22O3 [2][4]

Molecular Weight 250.33 g/mol [4]

Appearance
Colorless to light yellow, clear

liquid
[4]

Solubility in Water Poorly soluble [3]

Solubility in Organic Solvents

Soluble in organic solvents

such as ethanol, methanol,

and DMSO.

[3][5]

Storage
Store in a cool, dark place in a

tightly sealed container.

Table 1: Physicochemical data of 2-Ethylhexyl 4-hydroxybenzoate.

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol details the steps to prepare a 100 mM stock solution of 2-Ethylhexyl 4-
hydroxybenzoate in Dimethyl Sulfoxide (DMSO). While the compound is also soluble in other

organic solvents like ethanol and methanol, DMSO is a common choice for in vitro studies.

Materials:

2-Ethylhexyl 4-hydroxybenzoate (liquid)

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials
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Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass:

To prepare 1 mL of a 100 mM (0.1 M) solution, the required mass of 2-Ethylhexyl 4-
hydroxybenzoate is calculated as follows:

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L * 0.001 L * 250.33 g/mol = 0.025033 g = 25.03 mg

Weighing the compound:

Tare a clean, dry microcentrifuge tube or amber glass vial on an analytical balance.

Carefully add 25.03 mg of 2-Ethylhexyl 4-hydroxybenzoate to the tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the tube containing the compound.

Tightly cap the tube and vortex thoroughly for at least 1-2 minutes to ensure complete

dissolution. Visually inspect the solution to ensure there are no undissolved droplets.

Storage:

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Note on Working Solutions:

For cell-based assays, it is crucial to minimize the final concentration of DMSO to avoid

solvent-induced toxicity. A common practice is to keep the final DMSO concentration below
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0.5% (v/v). To achieve this, perform serial dilutions of the stock solution in the appropriate cell

culture medium or buffer immediately before use.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a 2-Ethylhexyl 4-
hydroxybenzoate stock solution.
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Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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